Cas no 128-09-6 (1-chloropyrrolidine-2,5-dione)

• Product Name: 1-chloropyrrolidine-2,5-dione
• CAS No: 128-09-6
• MF: C₄H₄ClNO₂
• MW: 133.5331
• MDL: MFCD00005511
• CID: 36201
• PubChem ID: 31398
• Update Time: 2025-09-15

1-chloropyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Chloropyrrolidine-2,5-dione
• 1-Chloro-2,5-piperidinedione
• 1-chloro-5-pyrrolidinedione
• 5-Pyrrolidinedione,1-chloro-2
• imide,n-chloro-succinicaci
• n-chloro-succinimid
• Pyrrolidinedione, 1-chloro-
• Succinic N-chloroimide
• N-Chlorosuccinimide
• N-Chlorobutanimide
• NCS
• 1-Chloro-2,5-pyrrolidinedione
• Chlorosuccinimide
• Succinchlorimide
• Succinochlorimide
• CHLOROSUCCINAMIDE
• N-Chlor-succinimid
• N-Chlorosuccinimie
• NCS;N-chlorosuccinimide;N-chlorobutanimide
• 2,5-Pyrrolidinedione, 1-chloro-
• Succinimide, N-chloro-
• Caswell No. 807
• N-chloro-succinimide
• Succinic acid, imide, N-chloro-
• EPA Pesticide Chemical Code 077301
• 0FWP306H7X
• 1-Chloro-2,5-pyrrolidine-dione
• JRNVZBWKYDBUCA-UHFFFAOYSA-N
• N-C
• 1-chloropyrrolidine-2,5-dione

• MDL： MFCD00005511
• Inchi： 1S/C4H4ClNO2/c5-6-3(7)1-2-4(6)8/h1-2H2
• InChI Key： JRNVZBWKYDBUCA-UHFFFAOYSA-N
• SMILES： ClN1C(CCC1=O)=O
• BRN： 0113915

Computed Properties

• Exact Mass: 132.99300
• Monoisotopic Mass: 132.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: White powder or crystal
• Density: 1,65 g/cm3
• Melting Point: 148-150 °C (lit.)
• Boiling Point: 200.5ºC at 760 mmHg
• Flash Point: 75.1ºC
• Refractive Index: 1.4378 (estimate)
• Solubility: 14g/l
• Water Partition Coefficient: Soluble in water, alcohol, benzene, acetone and acetic acid. Slightly soluble in ether, chloroform, carbon tetrachloride and petroleum ether.
• PSA: 37.38000
• LogP: 0.22710
• Merck: 2164
• Sensitiveness: Moisture Sensitive
• Solubility: 1g of N-chlorosuccinimide is dissolved in about 70ml of water, 150ml of ethanol or 50ml of benzene, and slightly soluble in ether, chloroform and carbon tetrachloride.

1-chloropyrrolidine-2,5-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45-S37/39
• FLUKA BRAND F CODES：21
• RTECS：UY1013500
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Toxicity：MLD orally in rats: 2.7 g/kg (Stohlman, Smith)
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients